3-{nitromethyl}-7-methoxy-2-benzofuran-1(3H)-one

• Molecular Formula: C10H9NO5
• Molecular Weight: 223.18 g/mol
• IUPAC Name: 7-methoxy-3-(nitromethyl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C10H9NO5/c1-15-7-4-2-3-6-8(5-11(13)14)16-10(12)9(6)7/h2-4,8H,5H2,1H3
• InChI Key: UIRLSHLUXAPCRI-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1C(=O)OC2C[N+](=O)[O-]

Description

3-{Nitromethyl}-7-methoxy-2-benzofuran-1(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as NBMI and has been investigated for its ability to chelate heavy metals, such as mercury and lead, from the body. In

Mechanism of Action

NBMI chelates heavy metals by forming stable complexes with them. The nitro group in NBMI has a high affinity for heavy metals, and the compound can selectively bind to toxic metals, such as mercury and lead, without affecting essential metals, such as iron and zinc. NBMI also has antioxidant properties and can scavenge free radicals, which contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects
Studies have shown that NBMI can effectively remove heavy metals from the body. In animal studies, NBMI has been shown to reduce mercury levels in the brain and kidneys. NBMI has also been shown to reduce oxidative stress and inflammation in animal models of disease. In human studies, NBMI has been shown to increase excretion of mercury and other heavy metals in urine.

Advantages and Limitations for Lab Experiments

One advantage of NBMI is its selectivity for toxic metals. This makes it a promising candidate for the treatment of heavy metal toxicity, as it can remove toxic metals without affecting essential metals. However, one limitation of NBMI is its potential toxicity at high doses. Studies have shown that NBMI can cause liver damage at high doses, and more research is needed to determine the safe dosage range.

Future Directions

There are many potential future directions for research on NBMI. One area of interest is its potential use in the treatment of heavy metal toxicity. NBMI may also have applications in the treatment of other diseases, such as Alzheimer's disease and cancer, which are associated with oxidative stress and inflammation. Further research is needed to determine the optimal dosage and administration of NBMI, as well as its long-term safety and efficacy.
Conclusion
In conclusion, 3-{nitromethyl}-7-methoxy-2-benzofuran-1(3H)-one is a promising compound with potential therapeutic applications. Its ability to chelate heavy metals and protect against oxidative stress and inflammation make it a promising candidate for the treatment of a variety of diseases. Further research is needed to fully understand its mechanism of action, as well as its safety and efficacy.

Synthesis Methods

The synthesis of NBMI involves the reaction of 7-methoxy-2-benzofuran-1(3H)-one with nitromethane under basic conditions. The reaction is carried out at room temperature, and the product is obtained in good yield. The purity of the product can be improved by recrystallization.

Scientific Research Applications

NBMI has been extensively studied for its potential therapeutic applications. It has been shown to chelate heavy metals from the body, which makes it a promising candidate for the treatment of heavy metal toxicity. NBMI has also been investigated for its ability to protect against oxidative stress and inflammation, which are implicated in many diseases, including cancer, Alzheimer's disease, and cardiovascular disease.